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Introduction

LQFM215 is a potent and selective inhibitor of the L-proline transporter (PROT), also known as
Solute Carrier Family 6 Member 7 (SLC6A7)[1][2]. By blocking the reuptake of L-proline in the
synapse, LQFM215 effectively increases the concentration of this amino acid in the synaptic
cleft. This elevation in synaptic L-proline leads to the modulation of key glutamate receptors,
including N-methyl-D-aspartate (NMDA) and a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic
acid (AMPA) receptors, as well as glycine receptors (GlyR)[3]. This mechanism of action
underlies the neuroprotective and potential antipsychotic effects of LQFM215 observed in
preclinical studies[4][5]. Accurate preparation of LQFM215 stock solutions is the first critical
step for obtaining reliable and reproducible results in in vitro and in vivo experiments. Dimethyl
sulfoxide (DMSOQ) is a common solvent for LQFM215 due to its high solubilizing capacity for
organic molecules[1][6].

Data Presentation
The following tables summarize the key quantitative data for LQFM215.

Table 1: Physicochemical Properties of LQFM215

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12370484?utm_src=pdf-interest
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.medchemexpress.com/lqfm215.html
https://www.probechem.com/products_LQFM215.html
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.researchgate.net/publication/367594698_L-proline_transporter_inhibitor_LQFM215_promotes_neuroprotection_in_ischemic_stroke
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36719635/
https://pubmed.ncbi.nlm.nih.gov/37684384/
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.medchemexpress.com/lqfm215.html
https://www.medchemexpress.com/search.html?q=Dimethyl%20sulfoxide&ft=&fa=&fp=
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.benchchem.com/product/b12370484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 394.55 g/mol [1]
Molecular Formula C25H34N202 [1]
Appearance White to off-white solid [1]
) >98% (or as specified by
Purity )
supplier)
Table 2: Solubility of LQFM215 in DMSO
Solvent Reported Solubility Notes Reference
Ultrasonic assistance
100 mg/mL (253.45 may be required.
DMSO _ [1]
mM) Hygroscopic DMSO
can impact solubility.
A more conservative,
DMSO 10 mM readily achievable [2]
concentration.

Table 3: Recommended Storage Conditions for LQFM215

Storage

Form O Shelf Life Reference
Solid Powder -20°C 3 years [1]
Solid Powder 4°C 2 years [1]
In DMSO -80°C 6 months [1]
In DMSO -20°C 1 month [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM LQFM215 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of LQFM215 in DMSO, a
commonly used concentration for in vitro assays.

Materials:

LQFM215 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Equilibration: Allow the vial containing LQFM215 powder to reach room temperature before
opening to prevent moisture condensation.

e Calculation: Calculate the mass of LQFM215 required to prepare the desired volume of a 10
mM stock solution.

o Mass (mg) = 10 mmol/L * 394.55 g/mol * Volume (L) * 1000 mg/g
o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, you will need:
= 10 mmol/L * 394.55 g/mol * 0.001 L * 1000 mg/g = 3.9455 mg

» Weighing: Carefully weigh out the calculated amount of LQFM215 powder using an
analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
LQFM215 powder.
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e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[1].

Protocol 2: In Vitro Cell Viability Assay using LQFM215

This protocol provides a general workflow for assessing the cytotoxicity of LQFM215 in a
neuronal cell line, such as LUHMES cells[1][5].

Materials:

e Neuronal cell line (e.g., LUHMES)

o Complete cell culture medium

o 96-well cell culture plates

o LQFM215 stock solution (10 mM in DMSO)

e Phosphate-buffered saline (PBS)

o Cell viability reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)
» Plate reader

Procedure:

o Cell Seeding: Seed the neuronal cells in a 96-well plate at a predetermined optimal density
and allow them to adhere and differentiate according to the specific cell line protocol.

» Preparation of Working Solutions: Prepare serial dilutions of LQFM215 from the 10 mM stock
solution in complete cell culture medium to achieve the desired final concentrations for
treatment. Remember to include a vehicle control (medium with the same final concentration
of DMSO as the highest LQFM215 concentration).
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e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of LQFM215 or the vehicle control.

 Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in
a humidified incubator at 37°C and 5% CO:s-.

» Cell Viability Assessment: After the incubation period, assess cell viability using your chosen
reagent according to the manufacturer's instructions. This typically involves adding the
reagent to each well, incubating for a specific time, and then measuring the absorbance or
fluorescence using a plate reader.

o Data Analysis: Calculate the percentage of cell viability for each treatment group relative to
the vehicle control. Plot the results to determine the concentration-dependent effect of
LQFM215 on cell viability.
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Caption: LQFM215 inhibits the PROT transporter, increasing synaptic L-proline and modulating
postsynaptic receptors.

Experimental Workflow for LQFM215 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of LQFM215 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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